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1,2-Distearoyl-3-oleoyl-rac-glycerol 1,2-Distearoyl-3-oleoyl-rac-glycerol 1,2-Distearoyl-3-oleoyl-rac-glycerol is a triacylglycerol that contains stearic acid at the sn-1 and sn-2 positions and oleic acid at the sn-3 position. It has been found in cocoa butter and vegetable oils.
Brand Name: Vulcanchem
CAS No.: 2190-29-6
VCID: VC20879330
InChI: InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25,28,54H,4-24,26-27,29-53H2,1-3H3/b28-25-
SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC
Molecular Formula: C57H108O6
Molecular Weight: 889.5 g/mol

1,2-Distearoyl-3-oleoyl-rac-glycerol

CAS No.: 2190-29-6

Cat. No.: VC20879330

Molecular Formula: C57H108O6

Molecular Weight: 889.5 g/mol

* For research use only. Not for human or veterinary use.

1,2-Distearoyl-3-oleoyl-rac-glycerol - 2190-29-6

Specification

Description 1,2-Distearoyl-3-oleoyl-rac-glycerol is a triacylglycerol that contains stearic acid at the sn-1 and sn-2 positions and oleic acid at the sn-3 position. It has been found in cocoa butter and vegetable oils.
CAS No. 2190-29-6
Molecular Formula C57H108O6
Molecular Weight 889.5 g/mol
IUPAC Name [2-octadecanoyloxy-3-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
Standard InChI InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25,28,54H,4-24,26-27,29-53H2,1-3H3/b28-25-
Standard InChI Key YFFIQXNTTVSKJC-FVDSYPCUSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCC/C=C\CCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC
SMILES CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC

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